Cox-2-IN-1
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Cox-2-IN-1” is a potent and selective COX-2 inhibitor . COX-2 inhibitors, also known as coxibs, are a type of nonsteroidal anti-inflammatory drug (NSAID) that directly target cyclooxygenase-2 (COX-2), an enzyme responsible for inflammation and pain .
Chemical Reactions Analysis
COX-2 inhibitors, including “this compound”, work by inhibiting the COX-2 enzyme, which is responsible for the synthesis of pro-inflammatory prostaglandins from arachidonic acid . This inhibition helps reduce inflammation and pain.
Scientific Research Applications
Ovarian Cancer Survival and COX Enzymes : In ovarian cancer, COX-2 expression is significantly associated with increased hazards of disease progression. Particularly in serous subtypes, higher COX-2 expression is linked with worse overall survival. This suggests the potential of COX inhibitors in ovarian cancer treatment, emphasizing the importance of considering the histologic subtype of the disease (Beeghly-Fadiel et al., 2016).
Roles of Cyclooxygenases (COX-1 and COX-2) : Cyclooxygenase enzymes are crucial in the synthesis of prostaglandins from arachidonic acid. COX-2, particularly, is involved in inflammation and controls cell growth. COX-2 inhibitors may have potential applications not only as anti-inflammatory agents but also in cancer and Alzheimer's disease (Vane et al., 1998).
Cyclooxygenase in Biology and Disease : COX-1 and COX-2 have roles in various physiological situations and disease processes, including inflammation and cancer. Understanding these roles is crucial for the development of targeted treatments (DuBois et al., 1998).
COX-2 in Cellular Dynamics and Cancer : COX-2 induction promotes cell growth, inhibits apoptosis, and enhances cell motility and adhesion. Its upregulation is a key step in carcinogenesis, and inhibiting the COX-2 pathway can reduce tumor incidence and progression. This underlines the significance of COX-2 inhibitors in cancer therapy (Cao & Prescott, 2002).
Cyclooxygenase-2 and Tumor Radioresponse : COX-2 inhibitors may enhance the response of tumors to radiation therapy. They interact in complex ways with radiation, suggesting COX-2 as a potential target for improving cancer radiotherapy (Milas, 2001).
COX-2 in Tumor Angiogenesis : COX-2 contributes to tumor angiogenesis through various mechanisms, including the expression of proangiogenic factors and the production of eicosanoids that stimulate endothelial cell migration. This supports the use of selective COX-2 inhibitors as potential therapeutic agents in treating neoplastic diseases (Gately, 2004).
Reproductive Failures in COX-2 Deficient Mice : COX-2 disruption in mice leads to multiple reproductive failures, indicating its crucial role in various events of early pregnancy. This highlights the importance of COX-2 in reproductive biology (Lim et al., 1997).
Cyclooxygenase-2 in Gastric Carcinoma : COX-2 is expressed in human gastric adenocarcinoma, suggesting its role in the development and progression of gastric cancer. This points to the potential therapeutic targeting of COX-2 in gastric cancer treatment (Ristimäki et al., 1997).
Mechanism of Action
Properties
IUPAC Name |
4-[3-(7-chloro-1H-indol-3-yl)-5-(trifluoromethyl)-3,4-dihydropyrazol-2-yl]benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14ClF3N4O2S/c19-14-3-1-2-12-13(9-24-17(12)14)15-8-16(18(20,21)22)25-26(15)10-4-6-11(7-5-10)29(23,27)28/h1-7,9,15,24H,8H2,(H2,23,27,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDGPUMDPTVGJCG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(N(N=C1C(F)(F)F)C2=CC=C(C=C2)S(=O)(=O)N)C3=CNC4=C3C=CC=C4Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14ClF3N4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.